8-bromo-9-beta-D-xylofuranosyladenine 8-bromo-9-beta-D-xylofuranosyladenine
Brand Name: Vulcanchem
CAS No.: 15830-78-1
VCID: VC0098591
InChI: InChI=1S/C10H12BrN5O4/c11-10-15-4-7(12)13-2-14-8(4)16(10)9-6(19)5(18)3(1-17)20-9/h2-3,5-6,9,17-19H,1H2,(H2,12,13,14)/t3-,5+,6-,9+/m1/s1
SMILES: C1=NC(=C2C(=N1)N(C(=N2)Br)C3C(C(C(O3)CO)O)O)N
Molecular Formula: C10H12BrN5O4
Molecular Weight: 346.14 g/mol

8-bromo-9-beta-D-xylofuranosyladenine

CAS No.: 15830-78-1

Main Products

VCID: VC0098591

Molecular Formula: C10H12BrN5O4

Molecular Weight: 346.14 g/mol

8-bromo-9-beta-D-xylofuranosyladenine - 15830-78-1

CAS No. 15830-78-1
Product Name 8-bromo-9-beta-D-xylofuranosyladenine
Molecular Formula C10H12BrN5O4
Molecular Weight 346.14 g/mol
IUPAC Name (2S,3R,4R,5R)-2-(6-amino-8-bromopurin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
Standard InChI InChI=1S/C10H12BrN5O4/c11-10-15-4-7(12)13-2-14-8(4)16(10)9-6(19)5(18)3(1-17)20-9/h2-3,5-6,9,17-19H,1H2,(H2,12,13,14)/t3-,5+,6-,9+/m1/s1
Standard InChIKey VJUPMOPLUQHMLE-ZUAPJGPHSA-N
Isomeric SMILES C1=NC(=C2C(=N1)N(C(=N2)Br)[C@@H]3[C@@H]([C@H]([C@H](O3)CO)O)O)N
SMILES C1=NC(=C2C(=N1)N(C(=N2)Br)C3C(C(C(O3)CO)O)O)N
Canonical SMILES C1=NC(=C2C(=N1)N(C(=N2)Br)C3C(C(C(O3)CO)O)O)N
Synonyms 8-bromo-9-beta-D-xylofuranosyladenine
8-bromo-xyloA
PubChem Compound 130421
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator